![molecular formula C23H18BrN5O2S B2572685 3-[(4-bromophenyl)sulfonyl]-N-(4-methylbenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine CAS No. 895640-49-0](/img/structure/B2572685.png)
3-[(4-bromophenyl)sulfonyl]-N-(4-methylbenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound you mentioned seems to be a complex organic molecule. It contains several functional groups and rings, including a bromophenyl group, a sulfonyl group, a methylbenzyl group, a triazolo ring, and a quinazolin ring .
Molecular Structure Analysis
The molecular formula of a similar compound is C23H18BrN5O2S, with an average mass of 508.390 Da and a monoisotopic mass of 507.036438 Da .Physical And Chemical Properties Analysis
A similar compound, which is a cell-permeable triazolothienopyrimidine compound, has been found to be soluble in DMSO at 100 mg/mL .Scientific Research Applications
Medicinal Chemistry and Pharmacology
Compounds within the triazoloquinazoline family, including those structurally related to the specified compound, have been extensively studied for their pharmacological properties. For instance, triazoloquinazolinones have been synthesized and evaluated for their H1-antihistaminic activity, showing significant protection against histamine-induced bronchospasm in animal models. These findings suggest that the compound could have potential as a new class of antihistaminic agents with minimal sedative effects, offering an advantage over traditional therapies (Alagarsamy et al., 2008). Furthermore, derivatives of triazoloquinazoline have been identified as potent adenosine receptor antagonists, exhibiting high affinity for human A3 receptors. This indicates a potential for developing selective receptor modulators for treating various disorders, including cardiovascular diseases and cancer (Kim et al., 1996).
Antimicrobial and Anticancer Applications
Several studies have reported the synthesis and biological evaluation of triazoloquinazoline derivatives for their antimicrobial activities. Some compounds have shown good to moderate activities against various bacterial and fungal strains, indicating their potential use as antimicrobial agents (Bektaş et al., 2007). Moreover, novel triazoloquinazolin-amine derived ureas have been explored for their anticancer activity, with some derivatives displaying significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines, suggesting a promising avenue for anticancer drug development (Reddy et al., 2015).
Agricultural Applications
The related research also extends to the field of agriculture, where substituted triazoloquinazolines have been evaluated for their herbicidal activity. These compounds have shown excellent efficacy in controlling a broad spectrum of vegetation at low application rates, indicating their potential as effective herbicides (Moran, 2003).
Future Directions
Properties
IUPAC Name |
3-(4-bromophenyl)sulfonyl-N-[(4-methylphenyl)methyl]triazolo[1,5-a]quinazolin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18BrN5O2S/c1-15-6-8-16(9-7-15)14-25-21-19-4-2-3-5-20(19)29-22(26-21)23(27-28-29)32(30,31)18-12-10-17(24)11-13-18/h2-13H,14H2,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQQCJGQBOKHXLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18BrN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.